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Compound of Interest

Compound Name: Nitromethane

Cat. No.: B149229 Get Quote

A Comparative Performance Guide to
Nitromethane and Other High-Energy Materials
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of

nitromethane against established high-energy materials such as Trinitrotoluene (TNT),

Research Department Explosive (RDX), and High-Melting Explosive (HMX). The information

herein is supported by experimental data to offer a clear perspective on their relative

performance, safety, and energy output.

Quantitative Performance Comparison
The following table summarizes key performance indicators for nitromethane and other

selected high-energy materials. These parameters are crucial for evaluating their potential

applications, from propulsion to specialized chemical synthesis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b149229?utm_src=pdf-interest
https://www.benchchem.com/product/b149229?utm_src=pdf-body
https://www.benchchem.com/product/b149229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance
Parameter

Nitromethane
(NM)

Trinitrotoluene
(TNT)

RDX HMX

Detonation

Velocity (m/s)
~6,400[1][2] ~6,900[2] ~8,700[3] ~9,100[3]

Detonation

Pressure (GPa)
~12.5 ~21[4] ~34.7[4] ~39[3]

Heat of

Detonation

(kJ/kg)

~11,300[1]
~4,184 (by

definition)[5]
~5,360 ~5,660

BAM Impact

Sensitivity (J)

>50 (Largely

Insensitive)
15 - 25[6][7] 7.5 7.4

BAM Friction

Sensitivity (N)

>360 (Largely

Insensitive)
353 120[8] 120[3]

Experimental Protocols
The data presented in this guide are derived from standardized experimental tests designed to

characterize energetic materials. Below are detailed methodologies for several key

experiments.

Detonation Velocity Measurement (Optical Method)
The velocity of detonation (VoD) is a primary measure of an explosive's performance, indicating

the speed at which the detonation shock wave propagates through the material.

Methodology:

An explosive charge of a specific diameter and density is prepared.

Two or more optical fiber probes are placed at precise, known distances along the length of

the charge.

The explosive is initiated at one end using a detonator.
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As the detonation front passes each probe, the intense light emitted from the shock wave is

transmitted through the optical fiber to a photodetector.

The photodetector converts the light pulses into electrical signals, which are recorded by a

high-speed oscilloscope or data acquisition system.

The time interval between the signals from consecutive probes is measured.

The detonation velocity is calculated by dividing the known distance between the probes by

the measured time interval.

Energy Output Measurement (Bomb Calorimetry)
Bomb calorimetry is used to determine the heat of combustion or detonation (energy output) of

a substance at a constant volume.

Methodology:

A precise mass of the energetic material is placed in a sample cup within a high-pressure

stainless steel vessel known as a "bomb."

The bomb is sealed and pressurized with pure oxygen to ensure complete combustion.

The bomb is submerged in a known volume of water in an insulated container (the

calorimeter). The initial temperature of the water is recorded accurately.

The sample is ignited remotely via an electrical fuse.

The combustion of the sample releases heat, which is transferred to the bomb and the

surrounding water, causing the temperature to rise.

The final, equilibrium temperature of the water is recorded.

The total heat released (q) is calculated using the formula: q = C_total * ΔT, where C_total is

the total heat capacity of the calorimeter (bomb, water, etc.) and ΔT is the change in

temperature.
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The heat of combustion per unit mass is then determined by dividing the total heat released

by the initial mass of the sample.

Impact Sensitivity Test (BAM Fallhammer)
This test determines the sensitivity of an energetic material to impact energy, providing a

measure of its safety during handling and transport.[9]

Methodology:

A small, specified amount of the test material (typically around 40 mm³) is placed in a

standardized apparatus consisting of two concentric steel cylinders and a guide ring.

This assembly is placed on an anvil within the BAM Fallhammer device.

A standard drop weight (e.g., 1 kg, 5 kg, or 10 kg) is raised to a specific, known height.[10]

The weight is released, allowing it to fall and impact the sample assembly.

An initiation (reaction) is determined by sound, flame, or smoke.

The "Up-and-Down" or Bruceton method is typically used, where the drop height is varied

based on the previous result (increased after a "no-go," decreased after a "go").

This process is repeated for a statistically significant number of trials (e.g., 25-50 drops) to

determine the height at which there is a 50% probability of initiation (H₅₀).

The impact energy is then calculated in Joules (J) from the H₅₀ height and the mass of the

drop weight. A higher Joule value indicates lower sensitivity.

Friction Sensitivity Test (BAM Friction Apparatus)
This test measures the sensitivity of a substance to frictional stimuli, which is critical for

assessing safety in processing and handling where materials may be subjected to shear

forces.[11]

Methodology:
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A small sample of the material is spread on a fixed porcelain plate.

A porcelain peg, attached to a weighted lever arm, is placed on the sample. The load applied

by the peg can be adjusted by changing the weight and its position on the arm, with standard

loads ranging from 5 N to 360 N.[3]

An electric motor drives the porcelain plate, causing it to move back and forth under the

stationary peg once over a distance of 10 mm.[12]

Each trial is observed for any sign of reaction, such as a crackling sound, smoke, or a

flash/explosion.

A series of trials (typically 6) is conducted at a specific load level.

The result is reported as the lowest load at which a reaction occurs. Materials that do not

react at the maximum load of 360 N are generally considered to have low friction sensitivity.

[11]

Visualization of Evaluation Workflow
The following diagram illustrates a logical workflow for the comprehensive evaluation of a high-

energy material, integrating performance and safety testing.
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Caption: Workflow for High-Energy Material Evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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